Cas no 7477-67-0 (Bispyrazolone)

• Product name: Bispyrazolone
• CAS No: 7477-67-0
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• MDL: MFCD00020765
• CID: 85966
• PubChem ID: 87563532

Bispyrazolone Chemical and Physical Properties

Names and Identifiers

• 3,3'-dimethyl-1,1'-diphenyl-4,4'-bi-5-pyrazolone
• Bis(3-methyl-1-phenyl-5-pyrazolone) [for Determination of CN, Vitamin B12, etc]
• Bispyrazolone
• 3,3'-Dimethyl-1,1'-diphenyl-(4,4'-bi-2-pyrazoline)-5,5'-dione
• 3,3'-dimethyl-1,1'-diphenyl-4,4'-bi-4H-pyrazole-5,5'(1H,1'H)-dione
• 4,4′-Bis(1-phenyl-3-Methyl-5-pyrazolone)
• 4,4'-bis-(1-phenyl-3-methyl-2-pyrazolin-5-one)
• 5,5'-dimethyl-2,2'-diphenyl-1,2,1',2'-tetrahydro-[4,4']bipyrazolyl-3,3'-dione
• bis-
• BIS(1-PHENYL-3-METHYL-5-PYRAZOLONE)
• BIS(3-METHYL-1-PHENYL-5-PYRAZOLONE)
• bis-pyrazolone
• edaravone diMer
• edaravone related substance A
• 3,3'-Dimethyl-1,1'-diphenyl-4,4'-bi(5-pyrazolone)
• 3,3'-dimethyl-1,1'-diphenyl[4,4'-bi-2-pyrazoline]- 5,5'-dione
• NSC 37393
• NSC 401001
• 2,2',4,4'-tetrahydro-5,5'-dimethyl-2,2'-diphenyl-[4,4'-Bi-3H-pyrazole]-3,3'-dione
• 4,4'-Bis(1-phenyl-3-methyl-5-pyrazolone)
• [4,4'-Bi-3H-pyrazole]-3,3'-dione, 2,2',4,4'-tetrahydro-5,5'-dimethyl-2,2'-diphenyl-
• 4,4'-bis(3-Methyl-1-phenyl-5-pyrazolone)
• [4,4'-Bi-2-pyrazoline]-5,5'-dione, 3,3'-dimethyl-1,1'-diphenyl-
• 3,3-Dimethyl-1,1-diphenyl-1H,1H-[4,4-bipyrazole]-5,5(4H,4H)-dione
• (4,4'-Bi-2-pyrazoline)-5,5'-dione, 3,3'-dimethyl-1,1'-diphenyl-
• 3,3'-Dimethyl-1,1'-diphenyl-1H,1'H-[4,4'-bipyrazole]-5,5'(4H,4'H)-dione
• 3,3'-Dimet
• PD055455
• P77NZ4BRC7
• NSC37393
• EINECS 231-282-5
• AKOS001631407
• FT-0617012
• 5,5'-dimethyl-2,2'-diphenyl-2H,2'H,3H,3'H,4H,4'H-[4,4'-bipyrazole]-3,3'-dione
• 3,3'-Dimethyl-1,1-diphenyl-(4,4'-bi-2-pyrazoline)-5,5'-dione
• AC-30015
• HMS1610K15
• AKOS021990172
• Bispyrazolone, for TLC derivatization, for the det.of cyanide, >=98.0%
• NSC401001
• 3,3'-dimethyl-1,1'-diphenyl-1H,1'H-4,4'-bipyrazole-5,5'(4H,4'H)-dione
• 5'-hydroxy-3',5-dimethyl-1',2-diphenyl-3,4-dihydro-1'H,2H-[4,4'-bipyrazol]-3-one
• CHEMBL4961158
• [4,3'-dione, 2,2',4,4'-tetrahydro-5,5'-dimethyl-2,2'-diphenyl-
• CCG-106576
• 7477-67-0
• MFCD00020765
• 3,3'-Dimethyl-1,1'-diphenyl[4,4'-bi-1H-pyrazole]-5,5'-diol
• 3-methyl-4-(3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-yl)-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
• AS-72781
• Bispyrazolon
• A838227
• NSC-401001
• 5-methyl-4-(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)-2-phenyl-4H-pyrazol-3-one
• (4,4'-Bi-3H-pyrazole)-3,3'-dione, 2,2',4,4'-tetrahydro-5,5'-dimethyl-2,2'-diphenyl-
• FORCWSNQDMPPOC-UHFFFAOYSA-N
• 2,4-Dihydro-4-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-5-methyl-2-phenyl-3H-pyrazol-3-one
• NSC-37393
• SCHEMBL186331
• 4,4'-Bis-(3-methyl-1-phenyl-2-pyrazolin-5-one)
• [4,5'-dione, 3,3'-dimethyl-1,1'-diphenyl-
• Bis(3-methyl-1-phenyl-5-pyrazalone)
• Bispyrazolone, JIS special grade, >=97.0%
• 4,4'-BIS-(1-PHENYL-3-METHYL-5-PYRAZOLONE)
• DTXSID00864068
• 4,4a(2)-Bis(1-phenyl-3-methyl-5-pyrazolone)
• DB-055909

• MDL： MFCD00020765
• Inchi： 1S/C20H18N4O2/c1-13-17(19(25)23(21-13)15-9-5-3-6-10-15)18-14(2)22-24(20(18)26)16-11-7-4-8-12-16/h3-12,17-18H,1-2H3
• InChI Key： FORCWSNQDMPPOC-UHFFFAOYSA-N
• SMILES： O=C1C([H])(C(C([H])([H])[H])=NN1C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C(N(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C1C([H])([H])[H])=O
• BRN： 572787

Computed Properties

• Exact Mass: 346.14300
• Monoisotopic Mass: 346.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.3

Experimental Properties

• Color/Form: White or yellowish crystalline powder.
• Density: 1.31
• Melting Point: 355℃
• Boiling Point: 481.12°C (rough estimate)
• Flash Point: 212.7°C
• Refractive Index: 1.6620 (estimate)
• Solubility: formic acid: 50 mg/mL, clear, yellow
• PSA: 65.34000
• LogP: 2.06540
• Solubility: Soluble in pyridine, ammonia and sodium carbonate solution, soluble in hot ethanol, insoluble in ether, petroleum ether and water. The solution is unstable and volatile with water vapor. It can react with copper, cobalt and silver plasma and associate with ferric chloride to form pyrazole blue. Decompose at about 250 ℃. Irritating. Contact with skin can cause allergy.

Bispyrazolone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R43

Bispyrazolone Customs Data

• HS CODE：29331990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Bispyrazolone

Bispyrazolone (CAS No. 7477-67-0): Properties, Applications, and Market Insights

Bispyrazolone (CAS No. 7477-67-0) is a versatile organic compound widely used in various industrial and research applications. This heterocyclic compound belongs to the pyrazolone family, known for its unique chemical properties and broad utility. In recent years, the demand for bispyrazolone derivatives has surged due to their role in pharmaceuticals, agrochemicals, and specialty chemicals. This article explores the key characteristics, applications, and emerging trends surrounding this compound.

The molecular structure of Bispyrazolone features two pyrazolone rings linked together, contributing to its stability and reactivity. Researchers have extensively studied its chelating properties, making it valuable in coordination chemistry and material science. With a melting point ranging between 200-220°C and good solubility in polar organic solvents, CAS 7477-67-0 demonstrates excellent formulation flexibility for various applications.

In the pharmaceutical sector, bispyrazolone compounds have gained attention for their potential biological activities. Recent studies suggest possible applications in developing novel anti-inflammatory and antioxidant agents. The compound's ability to form stable complexes with metal ions has sparked interest in medicinal chemistry, particularly in designing metal-based therapeutics. These developments align with current healthcare trends focusing on targeted drug delivery and multifunctional pharmaceuticals.

The materials science field has adopted Bispyrazolone 7477-67-0 for creating advanced polymers and coatings. Its molecular structure allows for incorporation into polymer chains, enhancing thermal stability and UV resistance. This property addresses growing market needs for high-performance materials in automotive and electronics industries. Manufacturers are particularly interested in its potential for developing sustainable materials, responding to global demands for eco-friendly alternatives.

Analytical chemistry applications of pyrazolone derivatives continue to expand, with CAS 7477-67-0 serving as a key reagent in spectrophotometric determinations. Its selective binding characteristics make it valuable for metal ion detection in environmental monitoring and industrial quality control. Recent innovations in sensor technology have further increased its relevance in analytical applications.

Market analysis indicates steady growth for bispyrazolone-based products, driven by increasing R&D investments in specialty chemicals. The compound's versatility supports its adoption across multiple industries, from pharmaceutical intermediates to advanced material precursors. Regional markets in Asia-Pacific show particularly strong demand, correlating with the expansion of chemical manufacturing capabilities in these areas.

Quality standards for Bispyrazolone (7477-67-0) typically require ≥98% purity for most applications, with specialized grades available for research purposes. Storage recommendations include protection from moisture and extreme temperatures to maintain stability. Proper handling procedures ensure optimal performance in downstream applications while maintaining safety standards.

Environmental considerations surrounding pyrazolone chemistry have prompted research into greener synthesis methods for bispyrazolone compounds. Recent advancements focus on reducing solvent usage and improving atom economy in production processes. These developments address growing industry emphasis on green chemistry principles and sustainable manufacturing practices.

Future research directions for Bispyrazolone 7477-67-0 include exploration of its electronic properties for potential applications in organic electronics. The compound's conjugated system shows promise for optoelectronic materials, aligning with the booming demand for flexible electronics and energy storage solutions. Additionally, investigations continue into its biological activities, potentially unlocking new therapeutic applications.

For researchers and industry professionals seeking high-quality bispyrazolone, understanding the compound's specifications and potential applications is crucial. The market offers various grades of CAS 7477-67-0 tailored to different industrial needs, from laboratory-scale quantities to bulk production. As innovation continues in this field, bispyrazolone derivatives are poised to play an increasingly important role in multiple technological sectors.